Cas no 104273-99-6 (2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-)
104273-99-6 structure
Product Name:2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
CAS No:104273-99-6
MF:C13H14O5
MW:250.247264385223
CID:1142169
Update Time:2024-07-27
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
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- Inchi: 1S/C13H14O5/c1-3-17-12-8-10(5-7-13(15)16)4-6-11(12)18-9(2)14/h4-8H,3H2,1-2H3,(H,15,16)
- InChI Key: KDTUPJQCNDBOJZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1=CC=C(OC(C)=O)C(OCC)=C1
Computed Properties
- Exact Mass: 303.11071
Experimental Properties
- Density: 1.231±0.06 g/cm3(Predicted)
- Melting Point: 176-177 °C
- Boiling Point: 384.1±27.0 °C(Predicted)
- PSA: 85.62
- pka: 4.33±0.10(Predicted)
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
104273-99-6 (2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-) Related Products
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